Cas no 2567498-16-0 (1-(pyridazin-3-yl)azetidin-3-ol hydrochloride)

• Product Name: 1-(pyridazin-3-yl)azetidin-3-ol hydrochloride
• CAS No: 2567498-16-0
• MF: C₇H₁₀ClN₃O
• MW: 187.626800060272
• MDL: MFCD32878704
• CID: 5462290
• PubChem ID: 155820321
• Update Time: 2025-06-08

1-(pyridazin-3-yl)azetidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Pyridazin-3-ylazetidin-3-ol;hydrochloride
• 1-(pyridazin-3-yl)azetidin-3-ol hydrochloride
• Z4780187091
• 3-Azetidinol, 1-(3-pyridazinyl)-, hydrochloride (1:1)

• MDL： MFCD32878704
• Inchi： 1S/C7H9N3O.ClH/c11-6-4-10(5-6)7-2-1-3-8-9-7;/h1-3,6,11H,4-5H2;1H
• InChI Key： MFMFQHQBVIDGIQ-UHFFFAOYSA-N
• SMILES： Cl.OC1CN(C2=CC=CN=N2)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Topological Polar Surface Area: 49.2

Additional information on 1-(pyridazin-3-yl)azetidin-3-ol hydrochloride

Comprehensive Overview of 1-(pyridazin-3-yl)azetidin-3-ol hydrochloride (CAS No. 2567498-16-0)

1-(pyridazin-3-yl)azetidin-3-ol hydrochloride (CAS No. 2567498-16-0) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridazine and azetidine moieties, is a subject of interest due to its potential applications in drug discovery and medicinal chemistry. The hydrochloride salt form enhances its solubility, making it more suitable for experimental and therapeutic purposes.

In recent years, the demand for novel heterocyclic compounds like 1-(pyridazin-3-yl)azetidin-3-ol hydrochloride has surged, driven by advancements in targeted drug development. Researchers are particularly intrigued by its structural features, which may contribute to interactions with biological targets such as enzymes and receptors. The pyridazine ring, known for its electron-deficient nature, often imparts bioactive properties, while the azetidine scaffold adds rigidity and conformational constraint, potentially improving binding affinity.

The compound’s CAS No. 2567498-16-0 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary studies. Users often inquire about its synthesis, purity, and spectroscopic data, highlighting the need for detailed technical documentation. Additionally, questions about its stability, storage conditions, and compatibility with other reagents are common, underscoring its practical importance in laboratory settings.

From an SEO perspective, keywords such as "pyridazin-3-yl azetidin-3-ol hydrochloride synthesis", "CAS 2567498-16-0 applications", and "azetidine derivatives in drug discovery" are highly relevant. These terms align with current trends in pharmaceutical research, where small-molecule modulators and heterocyclic scaffolds dominate discussions. Integrating these keywords ensures the content reaches the intended audience, including chemists, pharmacologists, and R&D professionals.

Another area of interest is the compound’s potential role in addressing unmet medical needs. For instance, 1-(pyridazin-3-yl)azetidin-3-ol hydrochloride could be explored for its efficacy in modulating specific pathways implicated in chronic diseases. This aligns with the growing focus on precision medicine and personalized therapies, topics frequently searched in conjunction with novel chemical entities.

Quality control and analytical characterization are critical aspects of working with 1-(pyridazin-3-yl)azetidin-3-ol hydrochloride. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and purity. Researchers often seek protocols for these analyses, making it essential to include methodological insights in discussions about the compound.

In summary, 1-(pyridazin-3-yl)azetidin-3-ol hydrochloride (CAS No. 2567498-16-0) represents a promising candidate for further investigation in medicinal chemistry. Its structural complexity and potential bioactivity make it a valuable tool for advancing drug discovery efforts. By addressing common queries and incorporating trending keywords, this overview aims to provide a comprehensive and accessible resource for the scientific community.